KR-31080

• CAS: 174800-22-7
• Molecular Formula: C30H28N8O
• Molecular Weight: 516.6 g/mol
• InChI: InChI=1S/C30H28N8O/c1-3-4-12-28-32-26-18-25(27-11-7-8-17-38(27)39)20(2)31-30(26)37(28)19-21-13-15-22(16-14-21)23-9-5-6-10-24(23)29-33-35-36-34-29/h5-11,13-18H,3-4,12,19H2,1-2H3,(H,33,34,35,36)
• InChIKey: DCYGPXCSWDZTIF-UHFFFAOYSA-N

KR-31080 Procurement Guide – AT1 Antagonist

KR-31080 (also known as SK-1080), an imidazo[4,5-b]pyridine derivative, is a non-peptide antagonist of the angiotensin II type 1 (AT1) receptor [1]. As an AT1-selective agent, its pharmacological activity is defined by a competitive mode of binding at the receptor, which manifests as an insurmountable antagonism in functional studies—a key mechanistic distinction from many other compounds in its class [2].

▸ Non-peptide AT1 receptor antagonist tool compound

▸ Imidazo[4,5-b]pyridine chemical class

▸ Supports renin-angiotensin system and cardiovascular research models

• [1] Hong KW, Kim CD, Lee SH, Yoo SE. The in vitro pharmacological profile of KR31080, a nonpeptide AT1 receptor antagonist. Fundam Clin Pharmacol. 1998;12(1):64-9. doi: 10.1111/j.1472-8206.1998.tb00925.x. PMID: 9523186. View Source
• [2] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source

KR-31080 vs. Losartan: Pharmacological Differences

Selecting KR-31080 over a generic AT1 antagonist like losartan is justified by a distinct pharmacological profile that can critically impact experimental outcomes. While many ARBs act as surmountable, competitive antagonists, KR-31080 exhibits a unique combination of competitive binding and insurmountable functional antagonism [1]. This means that even at saturating concentrations, it reduces the maximal contractile response to angiotensin II, a property not shared by losartan [2]. This mechanistic divergence, coupled with quantitative differences in binding affinity and *in vivo* potency, underscores why KR-31080 is not a drop-in replacement for losartan and may serve a specific scientific purpose where this mode of antagonism is required.

Mechanism Mismatch

Insurmountable antagonism profile may not be replicated by competitive blockers like Losartan, altering functional endpoint interpretation.

Pharmacodynamic Divergence

Reported potency and onset-of-action profiles differ substantially; direct substitution may confound dose-response and time-course data.

Model-Response Context

In vivo antihypertensive and pressor-response models respond differently; protocol-specific validation is required when switching agents.

• [1] Hong KW, Kim CD, Lee SH, Yoo SE. The in vitro pharmacological profile of KR31080, a nonpeptide AT1 receptor antagonist. Fundam Clin Pharmacol. 1998;12(1):64-9. doi: 10.1111/j.1472-8206.1998.tb00925.x. PMID: 9523186. View Source
• [2] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source

KR-31080 vs. Losartan: Performance Evidence

AT1 Receptor Binding Affinity vs. Losartan

In a direct head-to-head comparison, KR-31080 (SK-1080) demonstrated a 12-fold higher potency for the human recombinant AT1 receptor than losartan [1]. Both compounds showed no significant binding to the AT2 receptor at concentrations up to 10 µM [1].

AT1 Binding Affinity vs. Losartan

Head-to-head

KR-31080: IC50 1.01 nM
Losartan: IC50 12.3 nM
12.2-fold greater binding affinity

Supports receptor-binding characterization

Human recombinant AT1 receptor; [125I]-Sar1,Ile8-AngII assay

Evidence Dimension	Binding affinity to human recombinant AT1 receptor
Target Compound Data	IC50 = 1.01 nM
Comparator Or Baseline	Losartan IC50 = 12.3 nM
Quantified Difference	12-fold higher potency (1.01 nM vs. 12.3 nM)
Conditions	[125I]-[Sar1, Ile8]-Angiotensin II binding assay using human recombinant AT1 receptors

Why This Matters

Higher target affinity at lower concentrations can reduce the required dosage in *in vitro* and *in vivo* models, potentially minimizing off-target effects and conserving precious compound for extended studies.

• [1] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source

Insurmountable Antagonism vs. Competitive Blockade

KR-31080 exhibits insurmountable antagonism in functional tissue assays, a feature not observed with the comparator losartan [1]. In rabbit aortic rings, KR-31080 (pD'2 = 10.1) causes a nonparallel rightward shift and decreases the maximal contractile response to angiotensin II. In contrast, losartan acts as a purely competitive antagonist, shifting the curve without reducing the maximal response [1][2]. This distinction is fundamental to understanding its mechanism of action.

Insurmountable Antagonism vs. Competitive Blockade

Head-to-head

KR-31080: pKB 9.51 (reduces Emax ~20%)
Losartan: pA₂ 7.59 (no Emax change)
~85-fold higher functional potency

Supports functional antagonism profiling

Isolated rabbit thoracic aorta; AngII-induced contraction

Evidence Dimension	Mode of functional antagonism on angiotensin II-induced contraction
Target Compound Data	pD'2 = 10.1 ± 0.1; nonparallel right shift with decreased maximal response (insurmountable)
Comparator Or Baseline	Losartan: pA2 = 7.59; parallel right shift with no change in maximal response (competitive/surmountable)
Quantified Difference	Mechanistically distinct; KR-31080 exhibits insurmountable antagonism, losartan does not.
Conditions	Isolated rabbit thoracic aorta rings contracted with angiotensin II

Why This Matters

Insurmountable antagonism implies a very slow dissociation from the receptor, leading to a prolonged and robust blockade that is less sensitive to competition from endogenous ligand surges. This is a critical factor in designing long-term *in vivo* studies or disease models.

• [1] Hong KW, Kim CD, Lee SH, Yoo SE. The in vitro pharmacological profile of KR31080, a nonpeptide AT1 receptor antagonist. Fundam Clin Pharmacol. 1998;12(1):64-9. doi: 10.1111/j.1472-8206.1998.tb00925.x. PMID: 9523186. View Source
• [2] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source

In Vivo Antagonism Potency in Pithed Rat Model

Intravenous administration of KR-31080 in pithed rats resulted in a dose-dependent reduction of the maximal pressor response to angiotensin II, consistent with its insurmountable antagonism profile [1]. The potency of KR-31080 to inhibit this response was approximately 25 times greater than that of losartan [1].

In Vivo Antagonism Potency in Pithed Rat

Head-to-head

KR-31080: ID50 0.07 mg/kg i.v.
Losartan: ID50 1.74 mg/kg i.v.
24.9-fold greater potency; suppresses maximal pressor response

Supports in vivo model-response interpretation

Pithed rat pressor response to AngII

Evidence Dimension	Inhibition of angiotensin II-induced pressor response
Target Compound Data	ID50 = 0.07 mg/kg (i.v.)
Comparator Or Baseline	Losartan ID50 = 1.74 mg/kg (i.v.)
Quantified Difference	Approximately 25-fold higher potency (0.07 vs 1.74 mg/kg)
Conditions	Pithed rats, intravenous administration

Why This Matters

A 25-fold potency advantage in an acute *in vivo* efficacy model provides a robust quantitative basis for selecting KR-31080 when a highly potent and efficacious AT1 blockade is required, potentially requiring significantly less compound for *in vivo* studies.

• [1] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source

Oral Onset of Antihypertensive Action

KR-31080 demonstrates a significantly faster onset of action following oral administration. In angiotensin II-challenged normotensive rats, the time to reach maximum effect (Emax) was 30 minutes for KR-31080, compared to 6 hours for losartan [1]. This was observed despite the oral potency being slightly weaker than losartan in this specific model [1].

Oral Onset of Antihypertensive Action

Head-to-head

KR-31080: Tmax 30 min (rat), 1–1.5 h (dog)
Losartan: Tmax 6 h (rat); 10-fold less potent in dog
12× faster onset in rats; 10× greater potency in dogs at Tmax

Supports acute-study design selection

Conscious normotensive rats; furosemide-treated beagle dogs

Evidence Dimension	Onset of action (time to Emax) after oral dosing
Target Compound Data	Time to Emax = 30 minutes
Comparator Or Baseline	Losartan Time to Emax = 6 hours
Quantified Difference	12-fold faster onset of action (0.5 hours vs. 6 hours)
Conditions	Angiotensin II-challenged conscious normotensive rats, oral administration

Why This Matters

A rapid onset of action is a critical parameter for acute intervention studies and can streamline experimental protocols by reducing the waiting period between dosing and the start of data collection.

• [1] Lee BH, Seo HW, Kwon KJ, Yoo SE, Shin HS. In vivo pharmacologic profile of SK-1080, an orally active nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):375-82. doi: 10.1097/00005344-199903000-00005. PMID: 10069671. View Source

Oral Antihypertensive Efficacy in Hypertensive Rats

In a large animal model of renin-angiotensin system activation, KR-31080 exhibited a 10-fold greater oral antihypertensive potency compared to losartan [1]. This study in furosemide-treated dogs also noted a rapid onset of action (1-1.5 hours) and a long duration of effect (>8 hours) [1].

Oral Antihypertensive Efficacy in Hypertensive Rats

Cross-study

KR-31080: ED20 5.06 mg/kg; >24 h duration
Losartan: ED20 3.36 mg/kg
Comparable potency; no tachycardia; sustained response

Supports long-term model-response context

Conscious renal hypertensive rats; chronic oral dosing

Evidence Dimension	Oral antihypertensive potency
Target Compound Data	ED20 = 0.72 mg/kg
Comparator Or Baseline	Losartan ED20 = 8.13 mg/kg
Quantified Difference	>11-fold higher potency (0.72 vs 8.13 mg/kg)
Conditions	Conscious furosemide-treated beagle dogs, oral administration

Why This Matters

This data provides evidence of superior oral efficacy in a non-rodent species, a crucial translational step. For researchers working with canine models or seeking a compound with proven efficacy in larger animals, this 10-fold potency advantage over the gold-standard losartan is a significant differentiating factor.

• [1] Lee BH, Seo HW, Kwon KJ, Yoo SE, Shin HS. In vivo pharmacologic profile of SK-1080, an orally active nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):375-82. doi: 10.1097/00005344-199903000-00005. PMID: 10069671. View Source

KR-31080 Research and Procurement Applications

Insurmountable AT1 Antagonism Mechanism

Select KR-31080 for studies requiring a mechanistic probe of insurmountable AT1 receptor antagonism. Unlike losartan, which acts as a purely competitive antagonist, KR-31080 reduces the maximal contractile response to angiotensin II in isolated tissue assays [1]. This makes it a superior tool for experiments designed to differentiate between surmountable and insurmountable receptor blockade, such as those investigating receptor reserve, long-term desensitization, or the functional consequences of slow receptor dissociation [2].

Acute In Vivo Cardiovascular Studies

KR-31080 is well-suited for chronic, oral dosing studies. Evidence demonstrates that oral administration produces a long-lasting (>24h) antihypertensive effect in hypertensive rat models (RHRs) without inducing tolerance over 21 days of repeated dosing [1]. Its 10-fold higher oral potency compared to losartan in a canine hypertension model further supports its selection for efficacy studies in large animals [1].

Chronic Rodent Hypertension Studies

For *in vivo* protocols where a short latency between oral gavage and the onset of pharmacological effect is critical, KR-31080 provides a 12-fold faster onset of action (30 min) compared to losartan (6 h) in rat models [1]. This property can significantly reduce animal holding times and streamline acute experimental workflows.

Comparative Pharmacology vs. Losartan

KR-31080's 12-fold higher binding affinity for the human AT1 receptor (IC50 = 1.01 nM) relative to losartan (IC50 = 12.3 nM) makes it a more potent tool compound for *in vitro* assays [1]. Lower concentrations can be used to achieve equivalent or superior receptor occupancy, which is advantageous for conserving compound and minimizing potential off-target effects in cell-based or biochemical assays [2].

Application

Selection Property

Validation Focus

Insurmountable AT1 antagonism studies

Insurmountable antagonist profile

Functional pKB and Emax suppression assays

Acute cardiovascular research models

Rapid pharmacodynamic onset and reported i.v. activity context

Pressor response blockade and Tmax evaluation

Chronic hypertension model studies

Oral bioavailability and sustained blood-pressure response

Long-term monitoring without tachycardia

Comparative AT1 antagonist pharmacology

Differential pharmacological fingerprint vs. class standard

Multi-dimensional comparison (binding, functional, in vivo)

• [1] Lee BH, Seo HW, Kwon KJ, Yoo SE, Shin HS. In vivo pharmacologic profile of SK-1080, an orally active nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):375-82. doi: 10.1097/00005344-199903000-00005. PMID: 10069671. View Source
• [2] Hong KW, Kim CD, Lee SH, Yoo SE. The in vitro pharmacological profile of KR31080, a nonpeptide AT1 receptor antagonist. Fundam Clin Pharmacol. 1998;12(1):64-9. doi: 10.1111/j.1472-8206.1998.tb00925.x. PMID: 9523186. View Source
• [3] Lee SH, Jung YS, Lee BH, Yun SI, Yoo SE, Shin HS. Characterization of angiotensin II antagonism displayed by SK-1080, a novel nonpeptide AT1-receptor antagonist. J Cardiovasc Pharmacol. 1999 Mar;33(3):367-74. doi: 10.1097/00005344-199903000-00004. PMID: 10069670. View Source